Cas no 77620-55-4 ((4alpha)-3,8-dioxo-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate)

• Product Name: (4alpha)-3,8-dioxo-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
• CAS No: 77620-55-4
• MF: C₁₉H₂₂O₈
• MW: 378.373186588287
• CID: 983635
• PubChem ID: 54600667
• Update Time: 2025-04-20

(4alpha)-3,8-dioxo-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (4alpha)-3,8-dioxo-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
• 4β,15-diacetoxyscirpene-3,8-dione
• Trichothec-9-ene-3, 4,15-bis(acetyloxy)-12,13-epoxy-
• DTXSID20712991
• NSC310656
• Trichothec-9-ene-3, 4,15-bis(acetyloxy)-12,13-epoxy-, (4.beta.)-
• 77620-55-4
• (4alpha,12R)-3,8-Dioxo-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
• NSC-310656

• Inchi： 1S/C19H22O8/c1-9-5-13-18(6-12(9)22,7-24-10(2)20)17(4)15(26-11(3)21)14(23)16(27-13)19(17)8-25-19/h5,13,15-16H,6-8H2,1-4H3/t13-,15-,16-,17-,18-,19-/m1/s1
• InChI Key： DQSOKUXXNKVRAY-NKOUSSCVSA-N
• SMILES： O1C[C@@]21[C@H]1C([C@H]([C@]2(C)[C@@]2(COC(C)=O)CC(C(C)=C[C@H]2O1)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 378.13100
• Monoisotopic Mass: 378.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.50000
• LogP: 0.51210